Cas no 2033370-74-8 (1-methyl-N-piperidin-4-yl-1H-imidazole-4-sulfonamide hydrochloride)

• Product Name: 1-methyl-N-piperidin-4-yl-1H-imidazole-4-sulfonamide hydrochloride
• CAS No: 2033370-74-8
• MF: C₉H₁₇ClN₄O₂S
• MW: 280.774879217148
• CID: 5720912
• PubChem ID: 72716272
• Update Time: 2025-10-24

1-methyl-N-piperidin-4-yl-1H-imidazole-4-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2033370-74-8
• AKOS025979675
• 1-methyl-N-piperidin-4-ylimidazole-4-sulfonamide;hydrochloride
• 1-methyl-N-piperidin-4-yl-1H-imidazole-4-sulfonamide hydrochloride
• F2158-1706

• Inchi： 1S/C9H16N4O2S.ClH/c1-13-6-9(11-7-13)16(14,15)12-8-2-4-10-5-3-8;/h6-8,10,12H,2-5H2,1H3;1H
• InChI Key： CGCCJZXCNLPDNU-UHFFFAOYSA-N
• SMILES： Cl.S(C1=CN(C)C=N1)(NC1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 280.0760747g/mol
• Monoisotopic Mass: 280.0760747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.4Ų

Additional information on 1-methyl-N-piperidin-4-yl-1H-imidazole-4-sulfonamide hydrochloride

1-Methyl-N-Piperidin-4-Yl-1H-Imidazole-4-Sulfonamide Hydrochloride: A Comprehensive Overview

1-Methyl-N-Piperidin-4-Yl-1H-Imidazole-4-Sulfonamide Hydrochloride (CAS No: 2033370-74-8) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. The molecule combines the structural elements of an imidazole ring, a piperidine moiety, and a sulfonamide group, making it a versatile candidate for various chemical modifications and functionalizations.

The imidazole ring is a heterocyclic aromatic compound that is widely found in nature and is used extensively in synthetic chemistry. In this compound, the imidazole ring is substituted with a methyl group at the 1-position and a sulfonamide group at the 4-position. The sulfonamide group is known for its ability to enhance the solubility and bioavailability of drugs, making it a valuable substituent in pharmaceutical chemistry. Additionally, the piperidine ring, which is attached to the nitrogen atom of the sulfonamide group via an N-piperidinyl linkage, contributes to the molecule's stability and potential pharmacokinetic properties.

Recent studies have highlighted the importance of imidazole derivatives in drug design, particularly in the development of anti-inflammatory agents, antiviral drugs, and anticancer therapies. The sulfonamide group in this compound has been shown to play a critical role in modulating the biological activity of the molecule. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that sulfonamides can act as inhibitors of certain enzymes involved in inflammatory pathways, suggesting their potential use in treating conditions such as arthritis and other inflammatory diseases.

The synthesis of 1-Methyl-N-Piperidin-4-Yl-1H-Imidazole-4-Sulfonamide Hydrochloride involves a multi-step process that typically begins with the preparation of the imidazole derivative followed by sulfonation and subsequent coupling with the piperidine moiety. The reaction conditions are carefully optimized to ensure high yields and purity of the final product. Researchers have explored various synthetic routes, including microwave-assisted synthesis and catalytic methods, to improve the efficiency of this process.

In terms of applications, this compound has shown promise in several areas. In pharmacology, it has been investigated for its potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase (COX) enzymes. Additionally, studies have indicated that it may possess antiviral properties, particularly against certain strains of influenza virus. In material science, the compound's structural integrity and stability make it a candidate for use in advanced materials such as polymers and coatings.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its interaction with biological targets at the molecular level, paving the way for rational drug design strategies. For example, molecular docking studies have revealed that the sulfonamide group plays a crucial role in binding to specific receptor sites, which could be exploited for developing more potent drug candidates.

The piperidine ring in this compound contributes significantly to its pharmacokinetic properties. Piperidine derivatives are known for their ability to enhance drug absorption and distribution within the body, making them valuable components in drug delivery systems. Furthermore, recent research has explored the use of piperidine-containing compounds as carriers for targeted drug delivery, which could revolutionize cancer therapy by ensuring precise delivery of anticancer agents to tumor sites.

In conclusion, 1-Methyl-N-Piperidin-4-Yl-1H-Imidazole-4-Sulfonamide Hydrochloride (CAS No: 2033370-74-8) is a multifaceted compound with immense potential across various scientific disciplines. Its unique combination of structural features makes it an ideal candidate for further research and development in drug discovery and material science. As ongoing studies continue to uncover new applications and mechanisms of action for this compound, it holds great promise for advancing both therapeutic interventions and innovative material solutions.